Cas no 1017273-59-4 (3-Methylimidazo2,1-bthiazole-2-carboxylic acid)

• Product Name: 3-Methylimidazo2,1-bthiazole-2-carboxylic acid
• CAS No: 1017273-59-4
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD11889936
• CID: 1026779
• PubChem ID: 56965725
• Update Time: 2025-10-05

3-Methylimidazo2,1-bthiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-Imidazo[2,1-b]thiazole-2-carboxylic acid
• 3-Methylimidazo[2,1-b]thiazole-2-carboxylic acid
• 3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid
• AQIPOVXEAHMJOU-UHFFFAOYSA-N
• RP24330
• AB0034420
• ST24022959
• X8573
• Imidazo[2,1-b]thiazole-2-carboxylic acid, 3-methyl-
• MFCD11889936
• 1017273-59-4
• J-512909
• 3-Methylimidazo[2 pound not1-b]thiazole-2-carboxylic acid
• FS-2991
• EN300-116169
• DS-0751
• AKOS015919899
• 3-Methylimidazo[2,1-b]thiazole-2-carboxylicacid
• EX-A3276
• BCP33533
• SCHEMBL275781
• DB-357230
• Z1255400113
• CS-0018823
• AMY11299
• DTXSID90719210
• 3-Methylimidazo2,1-bthiazole-2-carboxylic acid

• MDL： MFCD11889936
• Inchi： 1S/C7H6N2O2S/c1-4-5(6(10)11)12-7-8-2-3-9(4)7/h2-3H,1H3,(H,10,11)
• InChI Key： AQIPOVXEAHMJOU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N2C=CN=C12

Computed Properties

• Exact Mass: 182.01499861g/mol
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8
• XLogP3: 2.1

Additional information on 3-Methylimidazo2,1-bthiazole-2-carboxylic acid

3-Methylimidazo[2,1-b]thiazole-2-carboxylic Acid (CAS 1017273-59-4): Properties, Applications, and Market Insights

3-Methylimidazo[2,1-b]thiazole-2-carboxylic acid (CAS 1017273-59-4) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This imidazo[2,1-b]thiazole derivative has garnered attention due to its unique structural features and versatile applications. As researchers increasingly explore novel heterocyclic scaffolds for drug discovery, compounds like 3-methylimidazo[2,1-b]thiazole-2-carboxylate are becoming valuable building blocks in medicinal chemistry.

The molecular structure of 3-methylimidazo[2,1-b]thiazole carboxylic acid combines both imidazole and thiazole rings, creating a privileged scaffold that often exhibits enhanced biological activity. Recent studies suggest this imidazothiazole carboxylic acid derivative may serve as a key intermediate in developing new therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial applications. The growing interest in small molecule drug discovery has further elevated the importance of such specialized heterocycles in modern pharmaceutical research.

In the context of current research trends, CAS 1017273-59-4 represents an important compound for scientists exploring structure-activity relationships in medicinal chemistry. The presence of both nitrogen and sulfur atoms in its imidazo[2,1-b]thiazole core contributes to its potential as a pharmacophore, capable of forming multiple hydrogen bonds with biological targets. This characteristic makes 3-methylimidazo[2,1-b]thiazole-2-carboxylic acid particularly interesting for researchers investigating protein-ligand interactions and drug design principles.

The synthesis of 3-methylimidazo[2,1-b]thiazole-2-carboxylic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches to this imidazothiazole carboxylic acid often employ green chemistry principles, reflecting the pharmaceutical industry's growing emphasis on sustainable manufacturing processes. Analytical characterization of CAS 1017273-59-4 typically includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis to confirm its structural integrity.

From a commercial perspective, the demand for specialized heterocycles like 3-methylimidazo[2,1-b]thiazole-2-carboxylic acid has been steadily increasing. Pharmaceutical companies and contract research organizations seek high-quality imidazo[2,1-b]thiazole derivatives to support their drug discovery programs. The market for such fine chemicals is expected to grow in parallel with the expansion of targeted therapy development and personalized medicine approaches.

Researchers working with 3-methylimidazo[2,1-b]thiazole-2-carboxylic acid should note its stability profile and proper handling procedures. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when handling this imidazothiazole carboxylic acid compound. Storage recommendations typically include protection from moisture and extreme temperatures to maintain product quality over time.

The future outlook for CAS 1017273-59-4 appears promising, particularly as computational chemistry and AI-assisted drug design methods continue to evolve. The unique structural features of 3-methylimidazo[2,1-b]thiazole-2-carboxylic acid make it an interesting candidate for virtual screening libraries and fragment-based drug discovery initiatives. As the pharmaceutical industry increasingly focuses on underexplored chemical space, compounds with such distinctive heterocyclic frameworks are likely to gain additional research attention.

For scientists considering the use of 3-methylimidazo[2,1-b]thiazole-2-carboxylic acid in their research, several key considerations should be noted. The compound's solubility characteristics, reactivity patterns, and potential for further derivatization all contribute to its utility in various synthetic pathways. Recent publications have demonstrated successful applications of this imidazo[2,1-b]thiazole derivative in creating novel molecular entities with improved pharmacological profiles.

Quality control standards for CAS 1017273-59-4 typically require rigorous analytical verification to ensure consistency between batches. Reputable suppliers provide comprehensive certificates of analysis for this 3-methylimidazo[2,1-b]thiazole carboxylic acid, detailing parameters such as purity, residual solvents, and heavy metal content. These quality assurances are particularly important for researchers conducting sensitive biological assays or regulatory studies.

In conclusion, 3-methylimidazo[2,1-b]thiazole-2-carboxylic acid (CAS 1017273-59-4) represents a valuable chemical building block with diverse potential applications in life sciences research. Its unique imidazo[2,1-b]thiazole scaffold offers interesting opportunities for medicinal chemistry exploration, particularly in the development of new therapeutic agents. As research into heterocyclic compounds continues to advance, this specialized carboxylic acid derivative is likely to maintain its relevance in both academic and industrial settings.